N-isopropyl-3-methyl-6-(3-nitrophenyl)imidazo[2,1-b]thiazole-2-carboxamide

• IUPAC Name: 3-methyl-6-(3-nitrophenyl)-N-propan-2-ylimidazo[2,1-b][1,3]thiazole-2-carboxamide
• InChI: InChI=1S/C16H16N4O3S/c1-9(2)17-15(21)14-10(3)19-8-13(18-16(19)24-14)11-5-4-6-12(7-11)20(22)23/h4-9H,1-3H3,(H,17,21)
• InChI Key: PPPMPNREENWQKE-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(SC2=NC(=CN12)C3=CC(=CC=C3)[N+](=O)[O-])C(=O)NC(C)C
• Molecular Formula: C16H16N4O3S
• Molecular Weight: 344.4 g/mol

Description

“N-isopropyl-3-methyl-6-(3-nitrophenyl)imidazo[2,1-b]thiazole-2-carboxamide” is a compound that belongs to the class of imidazo[2,1-b]thiazole carboxamide derivatives. These compounds have been found to be significant in the search for new anti-mycobacterial agents. The compound has been synthesized and evaluated for its biological activities.

Synthesis Analysis

The synthesis of this compound involves the design, in silico ADMET prediction, and synthesis of novel imidazo[2,1-b]thiazole and benzo[d]-imidazo[2,1-b]thiazole carboxamide analogues in combination with piperazine and various 1,2,3 triazoles. All the synthesized derivatives were characterized by 1H NMR, 13C NMR, HPLC, and MS spectral analysis.

Molecular Structure Analysis

The molecular structure of this compound is characterized by the presence of an imidazo[2,1-b]thiazole ring, which is a five-membered heterocyclic ring containing three carbon atoms, one sulfur atom, and one nitrogen atom. The aromaticity of the thiazole ring is characterized by the delocalization of a lone pair of π-electrons of the sulfur atom.

Physical And Chemical Properties Analysis

The compound is a yellow solid with a melting point of 219-221 °C. It has been characterized by FT-IR (ATR, cm −1): 3093 (C-H), 1660 (C = O), 1575 (C = C); 1H NMR (500 MHz, CDCl3) δ 8.54 (s, 1H), 8.39 (d, J = 8.2 Hz, 1H), 8.31 (d, J = 15.2 Hz, 1H), 8.08 (d, J = 7.8 Hz, 1H), 7.75 (t, J = 6.6, 6.6 Hz, 2H), 7.65 (t, J = 8.0, 8.0 Hz, 1H), 7.45-7.01 (m, 3H), 6.61 (s, 1H), 2.75 (s, 3H); 13C NMR.

Scientific Research Applications

Antitumor Applications

Research on similar compounds has identified potential antitumor properties. For instance, the interaction of 5-aminoimidazole-4-carboxamide with alkyl isocyanates yields N-substituted 1-carbamoylimidazoles, which can be cyclized to imidazo[5,1-d][1,2,3,5]tetrazin-4(3H)-ones, including temozolomide, on nitrosation. This process suggests the utility of similar compounds in synthesizing drugs with antitumor properties (Wang et al., 1997).

Antihypertensive Effects

Another study discusses the discovery of N-(biphenylylmethyl)imidazoles as potent, orally active antihypertensives, highlighting the potential of imidazole derivatives in treating hypertension (Carini et al., 1991).

Antimicrobial Activity

Thiazolo and imidazo N-(4-nitrophenyl)-7-methyl-5-aryl-pyrimidine-6 carboxamide derivatives have been synthesized and evaluated for their antimicrobial activity against a variety of bacteria and fungi, showcasing the potential of these compounds in antimicrobial applications (Dhiman et al., 2015).

Immunological Modulation

Imidazo[2,1-b]thiazoles have been studied for their in vitro immunological effects, particularly on the modulation of the expression of human T trypsinized lymphocytes by the CD2 receptor. This research suggests the potential of these compounds in immunological applications (Harraga et al., 1994).

Histamine Antagonism

A series of (phenoxyalkyl)imidazoles as potent H3-receptor histamine antagonists have been synthesized, indicating potential applications in allergic reactions and immune system modulation (Ganellin et al., 1996).